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Compound of Interest

Compound Name: C.I. Acid red 37

Cat. No.: B12370506 Get Quote

Technical Support Center: C.I. Acid Red 37
Dyeing Parameters
This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to assist researchers in optimizing the dyeing

parameters for C.I. Acid Red 37 on wool, silk, and nylon fibers.

Troubleshooting Guide
This guide addresses common issues encountered during the dyeing process with C.I. Acid
Red 37.
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Issue Question Possible Causes & Solutions

Uneven Dyeing / Splotchy

Color

Why is the color of my dyed

fabric uneven or splotchy?

Causes: * Improper Fabric

Preparation: Residual oils,

waxes, or sizing agents can

inhibit uniform dye uptake.[1]

[2] * Incorrect Dye Dissolution:

Undissolved dye particles can

cause specks or "freckles" on

the fabric.[1] * Rapid Initial Dye

Uptake: Adding the acid to the

dyebath too early can cause

the dye to fix too quickly and

unevenly.[1] * Insufficient

Agitation: A lack of movement

of the fabric in the dyebath can

lead to uneven color

distribution. * Inadequate

Liquor Ratio: Too little water

can restrict fabric movement

and cause uneven dyeing. *

Rapid Temperature Increase:

Heating the dyebath too

quickly can cause the dye to

strike the fabric surface

unevenly.[1] Solutions: *

Thorough Scouring: Ensure

the textile is properly scoured

before dyeing to remove any

impurities. * Proper Dye

Dissolution: Create a paste of

the dye powder with a small

amount of hot water before

adding it to the main dyebath.

Straining the dye solution is

also recommended. * Delayed

Acid Addition: Add the acid to

the dyebath after the fabric has
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been immersed and the

temperature has started to

rise. This allows for more level

dye migration before fixation. *

Continuous Agitation: Ensure

gentle and continuous

movement of the fabric

throughout the dyeing process.

* Optimize Liquor Ratio: Use a

sufficient liquor ratio (e.g., 30:1

to 50:1) to allow for free

movement of the fabric. *

Controlled Heating Rate:

Gradually raise the

temperature of the dyebath

(e.g., 1-2°C per minute). * Use

of Leveling Agents: For fibers

like nylon that have a high

affinity for acid dyes, using a

leveling agent can help to slow

down and control the dye

uptake.

Poor Wash Fastness Why is the color bleeding from

my fabric after washing?

Causes: * Inadequate Dye

Fixation: Insufficient time,

temperature, or incorrect pH

can lead to poor covalent

bonding between the dye and

the fiber. * Unfixed Surface

Dye: Excess dye that has not

been properly rinsed from the

fabric surface will wash off.

Solutions: * Optimize Dyeing

Parameters: Ensure the dyeing

is carried out at the

recommended temperature

and for the specified duration

with the correct pH to
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maximize dye fixation. *

Thorough Rinsing and

Soaping: After dyeing, a

thorough rinsing and soaping

process is crucial to remove

any unfixed dye from the fabric

surface. * Use of a Fixing

Agent (Aftertreatment): The

application of a synthetic

tanning agent (syntan) or a

cationic fixing agent after

dyeing can significantly

improve wash fastness,

especially for silk.

Poor Rubbing Fastness

(Crocking)

Why is the color transferring to

other fabrics when rubbed?

Causes: * Surface Dye

Deposits: Unfixed dye particles

remaining on the fiber surface

are a primary cause of poor

rubbing fastness. Solutions: *

Effective Soaping: A vigorous

soaping process after dyeing is

essential to remove loose dye

from the fabric surface.

Inconsistent Shade Between

Batches

Why do my dyeing results vary

from one batch to another?

Causes: * Variations in Fiber

Properties: Differences in fiber

quality or pre-treatment can

affect dye uptake. *

Inconsistent Process

Parameters: Minor variations in

pH, temperature, time, or

chemical concentrations can

lead to shade differences.

Solutions: * Standardize

Procedures: Maintain strict

control over all dyeing

parameters, including water

quality, chemical dosages, and
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the temperature/time profile. *

Use Calibrated Equipment:

Ensure that pH meters and

thermometers are accurately

calibrated.

Dye Bath Not Exhausting

Why is there still a significant

amount of color in the dyebath

after the process?

Causes: * Incorrect pH: The

pH may be too high for the

acid dye to effectively bind to

the fiber. * Insufficient

Temperature or Time: The

dyeing process may not have

reached the optimal

temperature or been held for a

sufficient duration for complete

dye uptake. * Excessive Dye

Concentration: Using too much

dye for the amount of fiber can

lead to incomplete exhaustion.

Solutions: * Adjust pH:

Gradually lower the pH by

adding more acid to encourage

further dye uptake. * Increase

Time/Temperature: Extend the

dyeing time at the maximum

temperature. * Optimize Dye

Concentration: Use the

recommended dye percentage

based on the weight of the

fiber.

Frequently Asked Questions (FAQs)
Q1: What is the chemical nature of C.I. Acid Red 37 and which fibers can it dye?

A1: C.I. Acid Red 37 is a single azo class acid dye. It is an anionic dye primarily used for

dyeing protein fibers like wool and silk, as well as synthetic polyamide fibers such as nylon.
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These fibers contain cationic sites (protonated amino groups) under acidic conditions, which

attract the anionic dye molecules, leading to the formation of ionic bonds.

Q2: What is the optimal pH range for dyeing with C.I. Acid Red 37?

A2: The optimal pH for dyeing with acid dyes generally falls within the acidic range. For wool

and nylon, a pH of 4.5-5.5 is often recommended, while for silk, a slightly more acidic range of

4.0-5.0 may be suitable. The acidic environment is crucial for protonating the amino groups in

the fibers, creating the necessary positive charges for the dye to bond.

Q3: What is the role of salt (e.g., Glauber's salt) in the dyeing process?

A3: Glauber's salt (sodium sulfate) can be used as a leveling agent, particularly in the dyeing of

wool. It promotes more even and uniform dyeing by slowing down the initial strike of the dye

onto the fiber.

Q4: How can I improve the wash fastness of C.I. Acid Red 37 on silk?

A4: To improve the wash fastness on silk, a post-treatment with a commercial syntan (synthetic

tanning agent) is highly effective. A sequential treatment with a syntan followed by a cationic

fixing agent can further enhance this property. These aftertreatments help to lock the dye

molecules within the fiber structure, reducing bleeding during washing.

Q5: Is a leveling agent necessary for dyeing nylon with C.I. Acid Red 37?

A5: Yes, using a leveling agent is highly recommended when dyeing nylon with acid dyes.

Nylon has a high affinity for these dyes, which can lead to rapid and uneven dye absorption. A

leveling agent helps to control the rate of dyeing, ensuring a more uniform and level color.

Data Presentation: Optimized Dyeing Parameters
The following tables provide recommended starting parameters for dyeing with C.I. Acid Red
37. These may require further optimization based on specific substrate characteristics and

desired outcomes.

Table 1: Optimized Dyeing Parameters for C.I. Acid Red 37 on Wool
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Parameter Recommended Value Reference

Dye Concentration (% owf) 1.0 - 3.0

Liquor Ratio 40:1

pH 3.5 - 5.5

Initial Temperature 40°C

Final Dyeing Temperature 90°C - 100°C

Rate of Temperature Rise 1 - 2°C / minute

Dyeing Time at Final Temp. 45 - 60 minutes

Auxiliaries (% owf) Glauber's Salt (5-10%)

Table 2: Optimized Dyeing Parameters for C.I. Acid Red 37 on Silk

Parameter Recommended Value Reference

Dye Concentration (% owf) 1.0 - 3.0

Liquor Ratio 30:1 - 50:1

pH 4.0 - 5.0

Initial Temperature 40°C - 50°C

Final Dyeing Temperature 85°C - 90°C

Rate of Temperature Rise 1 - 2°C / minute

Dyeing Time at Final Temp. 45 - 60 minutes

Auxiliaries (% owf) Acetic Acid (for pH)

Table 3: Optimized Dyeing Parameters for C.I. Acid Red 37 on Nylon
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Parameter Recommended Value Reference

Dye Concentration (% owf) 1.0 - 3.0

Liquor Ratio 40:1 - 50:1

pH 4.5 - 5.5

Initial Temperature 40°C - 60°C

Final Dyeing Temperature 95°C - 100°C

Rate of Temperature Rise 1 - 2°C / minute

Dyeing Time at Final Temp. 45 - 60 minutes

Auxiliaries (% owf) Leveling Agent (1-2%)

Experimental Protocols
Protocol 1: Dyeing of Wool with C.I. Acid Red 37

Scouring: Wash the wool fabric in a solution containing 1-2 g/L of a non-ionic detergent at

40-50°C for 20-30 minutes to remove impurities. Rinse thoroughly with warm and then cold

water.

Dye Bath Preparation:

Prepare a dye stock solution by dissolving the required amount of C.I. Acid Red 37
powder in a small volume of hot water.

Fill the dyeing vessel to achieve a 40:1 liquor ratio.

Add 5-10% (on weight of fabric, owf) of Glauber's salt to the dyebath.

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Dyeing Process:

Introduce the pre-wetted wool fabric into the dyebath at 40°C.
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Add the prepared dye stock solution.

Raise the temperature to 90-100°C at a rate of 1-2°C/minute.

Maintain this temperature for 45-60 minutes, ensuring gentle agitation.

Post-Treatment:

Allow the dyebath to cool to approximately 60°C.

Remove the dyed fabric and rinse with warm water, followed by cold water until the rinse

water is clear.

Perform a soaping treatment with 1-2 g/L of a non-ionic detergent at 50-60°C for 15-20

minutes to remove unfixed dye.

Rinse thoroughly with cold water and air dry.

Protocol 2: Dyeing of Silk with C.I. Acid Red 37

Scouring (Degumming): Scour the silk fabric in a solution of 0.5 g/L sodium carbonate and 1

g/L non-ionic detergent at 90-95°C for 60 minutes. Rinse thoroughly.

Dye Bath Preparation:

Prepare a dye stock solution as described for wool.

Fill the dyeing vessel to achieve a 40:1 liquor ratio.

Dyeing Process:

Introduce the pre-wetted silk fabric into the dyebath at 40°C.

Run for 10 minutes, then add the dye stock solution.

After another 10 minutes, adjust the pH to 4.0-5.0 with acetic acid.

Raise the temperature to 85-90°C at a rate of 1.5°C/minute.
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Continue dyeing at this temperature for 60 minutes with continuous agitation.

Post-Treatment:

Cool the dyebath to 50°C.

Rinse the fabric with cold water until clear.

Perform a soaping treatment with 1 g/L non-ionic detergent at 50°C for 15 minutes.

Rinse again with cold water and air dry.

Protocol 3: Dyeing of Nylon with C.I. Acid Red 37

Scouring: Wash the nylon fabric with 1-2 g/L non-ionic detergent and a small amount of

sodium carbonate at 60-70°C for 20-30 minutes. Rinse thoroughly.

Dye Bath Preparation:

Prepare the dyebath as described for wool, including the addition of a suitable leveling

agent (1-2% owf).

Adjust the pH to 4.5-5.5 using acetic acid.

Dyeing Process:

Immerse the wet, scoured nylon fabric into the dyebath at 40°C.

Add the dye stock solution.

Raise the temperature to 98-100°C at a rate of 1-2°C/minute.

Maintain this temperature for 45-60 minutes.

Post-Treatment: Follow the same post-treatment procedure as for wool.
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Caption: Experimental workflow for dyeing textile fibers with C.I. Acid Red 37.
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Caption: Troubleshooting logic for common issues in acid dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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